Cas no 885951-48-4 (Methyl 5-chloro-6-(phenylsulfanyl)nicotinate)

• Product Name: Methyl 5-chloro-6-(phenylsulfanyl)nicotinate
• CAS No: 885951-48-4
• MF: C₁₃H₁₀ClNO₂S
• MW: 279.742001056671
• MDL: MFCD03791210
• CID: 4663876
• PubChem ID: 2763837
• Update Time: 2025-11-03

Methyl 5-chloro-6-(phenylsulfanyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-CHLORO-6-(PHENYLSULFANYL)NICOTINATE
• 3-Pyridinecarboxylic acid, 5-chloro-6-(phenylthio)-, methyl ester
• methyl 5-chloro-6-phenylsulfanylpyridine-3-carboxylate
• Methyl5-chloro-6-(phenylthio)nicotinate
• 885951-48-4
• MFCD03791210
• AKOS005070318
• Methyl 5-chloro-6-(phenylthio)nicotinate
• 3W-0238
• methyl 5-chloro-6-(phenylsulfanyl)pyridine-3-carboxylate
• DTXSID601219175
• Methyl 5-chloro-6-(phenylthio)-3-pyridinecarboxylate
• Methyl 5-chloro-6-(phenylsulfanyl)nicotinate

• MDL： MFCD03791210
• Inchi： 1S/C13H10ClNO2S/c1-17-13(16)9-7-11(14)12(15-8-9)18-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： SBVZEAMHMGSABW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CN=C1SC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.0120774g/mol
• Monoisotopic Mass: 279.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.5Ų

Experimental Properties

• Melting Point: 100-103°C

Methyl 5-chloro-6-(phenylsulfanyl)nicotinate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Methyl 5-chloro-6-(phenylsulfanyl)nicotinate

Methyl 5-chloro-6-(phenylsulfanyl)nicotinate (CAS No. 885951-48-4): A Comprehensive Overview

Methyl 5-chloro-6-(phenylsulfanyl)nicotinate (CAS No. 885951-48-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular structure of Methyl 5-chloro-6-(phenylsulfanyl)nicotinate incorporates a nicotinate core, which is a well-known moiety in various bioactive molecules, alongside chloro and phenylsulfanyl substituents that contribute to its distinct chemical properties.

The synthesis and characterization of Methyl 5-chloro-6-(phenylsulfanyl)nicotinate have been extensively studied, with recent advancements focusing on optimizing its production methods and exploring its pharmacological profile. The presence of the chloro group enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the phenylsulfanyl group introduces a hydrophilic character, which can influence the compound's solubility and bioavailability.

In recent years, there has been growing interest in nicotinate derivatives due to their reported biological activities. Studies have indicated that compounds containing the nicotinate scaffold exhibit various pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The specific substitution pattern in Methyl 5-chloro-6-(phenylsulfanyl)nicotinate may contribute to these effects by modulating receptor interactions and enzyme inhibition.

One of the most compelling aspects of Methyl 5-chloro-6-(phenylsulfanyl)nicotinate is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and selectivity. These efforts have led to the identification of several promising candidates that are currently undergoing further investigation in preclinical studies.

The role of Methyl 5-chloro-6-(phenylsulfanyl)nicotinate in medicinal chemistry extends beyond its use as an intermediate. It has been explored as a tool compound for studying the mechanisms of action of nicotinic acid derivatives. By understanding how this compound interacts with biological targets, scientists can gain insights into the development of novel therapeutic strategies for conditions such as hyperlipidemia and type 2 diabetes.

Recent research has also highlighted the importance of structural diversity in drug design. The unique combination of functional groups in Methyl 5-chloro-6-(phenylsulfanyl)nicotinate makes it a versatile building block for creating libraries of diverse compounds. These libraries can be screened for biological activity, allowing researchers to identify new molecules with therapeutic potential.

The pharmacokinetic properties of Methyl 5-chloro-6-(phenylsulfanyl)nicotinate are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for clinical applications. Understanding these parameters is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, Methyl 5-chloro-6-(phenylsulfanyl)nicotinate (CAS No. 885951-48-4) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and reported biological activities make it a valuable compound for drug development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an important role in the discovery and development of novel therapeutics.